Cas no 204244-75-7 ([2,2'-Bipyridine]-6-methanol, 6'-bromo-)

• Product Name: [2,2'-Bipyridine]-6-methanol, 6'-bromo-
• CAS No: 204244-75-7
• MF: C₁₁H₉BrN₂O
• MW: 265.105961561203
• CID: 3894242
• Update Time: 2025-10-22

[2,2'-Bipyridine]-6-methanol, 6'-bromo- Chemical and Physical Properties

Names and Identifiers

• [2,2'-Bipyridine]-6-methanol, 6'-bromo-
• 6-Bromo-6'-hydroxymethyl-2,2'-bipyridine

• Inchi： 1S/C11H9BrN2O/c12-11-6-2-5-10(14-11)9-4-1-3-8(7-15)13-9/h1-6,15H,7H2
• InChI Key： MECMJSVEOGQQOF-UHFFFAOYSA-N
• SMILES： C1(C2=NC(Br)=CC=C2)=NC(CO)=CC=C1

Experimental Properties

• Density: 1.548±0.06 g/cm3(Predicted)
• Melting Point: 154-155 °C(Solv: ethyl ether (60-29-7); hexane (110-54-3))
• Boiling Point: 388.3±37.0 °C(Predicted)
• pka: 13.23±0.10(Predicted)

Additional information on [2,2'-Bipyridine]-6-methanol, 6'-bromo-

Recent Advances in the Study of [2,2'-Bipyridine]-6-methanol, 6'-bromo- (CAS: 204244-75-7) and Its Applications in Chemical Biology and Medicine

The compound [2,2'-Bipyridine]-6-methanol, 6'-bromo-, with the CAS number 204244-75-7, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its bipyridine core and functionalized with a bromo and a hydroxymethyl group, exhibits unique chemical properties that make it a valuable scaffold for various applications, including catalysis, molecular recognition, and drug development. Recent studies have explored its potential as a ligand for metal coordination complexes, as well as its role in the design of novel therapeutic agents.

One of the key areas of research involving 204244-75-7 is its utility in the synthesis of transition metal complexes. These complexes have been investigated for their catalytic activity in organic transformations, such as cross-coupling reactions and oxidation processes. The bromo and hydroxymethyl substituents on the bipyridine framework provide versatile handles for further functionalization, enabling the fine-tuning of electronic and steric properties to optimize catalytic performance. Recent publications highlight the use of these complexes in asymmetric synthesis, demonstrating their potential in the production of enantiomerically pure pharmaceuticals.

In the realm of medicinal chemistry, [2,2'-Bipyridine]-6-methanol, 6'-bromo- has been explored as a building block for the development of small-molecule inhibitors targeting specific biological pathways. For instance, researchers have utilized this compound to design inhibitors of protein-protein interactions (PPIs) that are critical in diseases such as cancer and neurodegenerative disorders. The bipyridine moiety's ability to chelate metal ions also opens avenues for the development of metallodrugs, which can exploit the redox properties of metal centers for therapeutic effects. Recent preclinical studies have shown promising results in the context of anticancer and antimicrobial applications.

Another emerging application of 204244-75-7 is in the field of chemical biology, where it serves as a probe for studying biological systems. The compound's fluorescence properties, when complexed with certain metal ions, make it a useful tool for imaging and sensing applications. Recent work has demonstrated its utility in the detection of reactive oxygen species (ROS) in cellular environments, providing insights into oxidative stress-related diseases. Additionally, its modular structure allows for conjugation with biomolecules, enabling targeted delivery and imaging in complex biological matrices.

Despite these advancements, challenges remain in the optimization of [2,2'-Bipyridine]-6-methanol, 6'-bromo- for clinical and industrial applications. Issues such as solubility, stability, and bioavailability need to be addressed through systematic structure-activity relationship (SAR) studies. Recent efforts have focused on derivatizing the core structure to improve these properties while retaining its functional versatility. Collaborative research between chemists, biologists, and pharmacologists will be essential to fully realize the potential of this compound in translational research.

In conclusion, the compound [2,2'-Bipyridine]-6-methanol, 6'-bromo- (CAS: 204244-75-7) represents a versatile and promising scaffold in chemical biology and medicinal chemistry. Its applications span catalysis, drug development, and biological imaging, with recent studies highlighting its potential to address unmet medical needs. Continued research and innovation in this area are expected to yield significant contributions to both fundamental science and applied therapeutics.